Cas no 34451-31-5 (ethyl(methoxy)amine)

• Product Name: ethyl(methoxy)amine
• CAS No: 34451-31-5
• MF: C₃H₉NO
• MW: 75.1096608638763
• MDL: MFCD20488834
• CID: 2943483
• PubChem ID: 14975831
• Update Time: 2025-06-13

ethyl(methoxy)amine Chemical and Physical Properties

Names and Identifiers

• N-methoxyethanamine
• N-ethyl-O-methylhydroxylamine
• Ethyl(methoxy)amine
• CC[N]OC
• ethyl(methoxy)amine

• MDL： MFCD20488834
• Inchi： 1S/C3H9NO/c1-3-4-5-2/h4H,3H2,1-2H3
• InChI Key： DGEIIMKQJPHIDZ-UHFFFAOYSA-N
• SMILES： O(C)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-organohydroxylamines

Additional information on ethyl(methoxy)amine

Ethyl(methoxy)amine (CAS No. 34451-31-5): A Versatile Compound in Chemical and Pharmaceutical Research

Ethyl(methoxy)amine (CAS No. 34451-31-5) is a significant compound in the field of chemical and pharmaceutical research, known for its unique properties and diverse applications. This compound, also referred to as ethyl methoxylamine, is a colorless liquid with a characteristic amine odor. Its molecular formula is C₃H₉NO, and it has a molecular weight of 75.09 g/mol. The compound's structure consists of an ethyl group attached to a methoxyamine moiety, which imparts specific reactivity and functional versatility.

In recent years, ethyl(methoxy)amine has gained considerable attention due to its potential in various synthetic pathways and its role in the development of novel pharmaceuticals. The compound's ability to participate in nucleophilic substitution reactions, particularly in the formation of amides and imines, makes it a valuable intermediate in organic synthesis. Additionally, its reactivity with carbonyl compounds has been extensively studied, leading to the synthesis of complex molecules with potential therapeutic applications.

The physical and chemical properties of ethyl(methoxy)amine are well-documented. It has a boiling point of 86°C at atmospheric pressure and is soluble in water and most organic solvents. The compound's stability under various conditions has been investigated, and it is generally stable at room temperature but should be stored away from strong acids and oxidizing agents to prevent degradation.

One of the key areas where ethyl(methoxy)amine has shown promise is in the synthesis of bioactive molecules. Recent studies have explored its use as a building block in the preparation of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2022 study published in the *Journal of Medicinal Chemistry* reported the synthesis of a series of ethyl(methoxy)amine derivatives that exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

In another notable application, ethyl(methoxy)amine has been utilized in the development of novel catalysts for asymmetric synthesis. Asymmetric catalysis is crucial in the pharmaceutical industry for producing enantiomerically pure drugs. A 2021 study in *Chemical Communications* demonstrated that ethyl(methoxy)amine-based catalysts could achieve high enantioselectivity in the hydrogenation of prochiral ketones, leading to the efficient production of chiral alcohols with high optical purity.

The environmental impact of ethyl(methoxy)amine has also been a subject of interest. While it is not classified as a hazardous substance under current regulations, its biodegradability and environmental fate have been studied to ensure its safe use in industrial processes. Research published in *Environmental Science & Technology* indicated that ethyl(methoxy)amine can be effectively biodegraded by microbial communities under aerobic conditions, minimizing its potential for environmental accumulation.

In conclusion, ethyl(methoxy)amine (CAS No. 34451-31-5) is a versatile compound with significant potential in chemical and pharmaceutical research. Its unique properties make it an essential intermediate in organic synthesis and a valuable tool in the development of novel bioactive molecules and catalysts. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, further solidifying its importance in the scientific community.